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Introduction

Phosphoinositide 3-kinase C2a (PI3KC2aq) is a critical enzyme in cellular signaling, playing a
key role in processes such as vesicle trafficking, cell migration, and thrombosis. Its
dysregulation has been implicated in various diseases, making it an attractive target for
therapeutic intervention. MIPS-21335 has emerged as a potent and selective inhibitor of
PI3KC2a, demonstrating significant antithrombotic effects.[1][2] This document provides
detailed application notes and experimental protocols for measuring the inhibitory activity of
MIPS-21335 against PI3KC2a, catering to the needs of researchers in academic and industrial
settings.

MIPS-21335 Inhibitor Profile

MIPS-21335 is a small molecule inhibitor with high affinity for PI3KC2a. Its inhibitory profile
against various kinases highlights its selectivity, a crucial attribute for a therapeutic candidate.
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Target Kinase IC50 (nM)
PI3KC2a 7

PI3KC2B 43

p110a 140

p110P 386
p1103 742

Caption: Table 1: Inhibitory potency (IC50) of MIPS-21335 against PI3KC2a and other related
PI3K isoforms. Data compiled from publicly available sources.[1][2]

PI3K/Akt Signaling Pathway

PI3KC2a is part of the larger phosphoinositide 3-kinase (PI3K) signaling pathway, which is
crucial for regulating cell growth, proliferation, survival, and metabolism.[3] Upon activation by
various upstream signals, PI3Ks phosphorylate phosphatidylinositol 4,5-bisphosphate (PIP2) to
generate phosphatidylinositol 3,4,5-trisphosphate (PIP3). PIP3 acts as a second messenger,
recruiting and activating downstream effectors, most notably the serine/threonine kinase Akt
(also known as Protein Kinase B). Activated Akt then phosphorylates a multitude of substrates,
leading to the regulation of diverse cellular processes.
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Caption: PI3K/Akt signaling pathway with the inhibitory action of MIPS-21335 on PI3KC2a.

Experimental Protocols

This section details the protocols for various assays to measure the inhibition of PI3KC2a by
MIPS-21335, from in vitro enzymatic assays to cellular and in vivo functional assays.

In Vitro PIBKC2a Enzymatic Activity Assay (ADP-Glo™
Kinase Assay)

This assay quantifies the enzymatic activity of PISKC2a by measuring the amount of ADP
produced during the kinase reaction. The ADP-Glo™ assay is a luminescent assay that
provides a sensitive and high-throughput method for measuring kinase activity.

Experimental Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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